Cas no 102996-33-8 (5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile)
102996-33-8 structure
Product Name:5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:102996-33-8
MF:C10H5Cl2N3
MW:238.072799444199
CID:94846
PubChem ID:13537972
Update Time:2025-04-18
5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile
- 5-chloro-1-(3-chlorophenyl)pyrazole-4-carbonitrile
- FT-0769116
- SCHEMBL10848629
- AKOS015899735
- DTXSID40543224
- 102996-33-8
-
- Inchi: 1S/C10H5Cl2N3/c11-8-2-1-3-9(4-8)15-10(12)7(5-13)6-14-15/h1-4,6H
- InChI Key: BEGYGQBZNZLVJZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=NN1C1C=CC=C(C=1)Cl
Computed Properties
- Exact Mass: 236.9860526g/mol
- Monoisotopic Mass: 236.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.42
5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188494-1g |
5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-33-8 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM188494-1g |
5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-33-8 | 95% | 1g |
$401 | 2023-02-03 | |
| Alichem | A049002766-1g |
5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-33-8 | 95% | 1g |
$413.03 | 2023-09-04 | |
| Ambeed | A488731-1g |
5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-33-8 | 95+% | 1g |
$405.0 | 2024-04-26 |
5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
102996-33-8 (5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile) Related Products
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- 51626-33-6(5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)
- 1269291-00-0(1-(2-Aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)
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